N,N-dimethylquinolin-6-amine

• IUPAC Name: N,N-dimethylquinolin-6-amine
• InChI: InChI=1S/C11H12N2/c1-13(2)10-5-6-11-9(8-10)4-3-7-12-11/h3-8H,1-2H3
• InChI Key: BUIHQKXJJJBLGS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC2=C(C=C1)N=CC=C2
• Molecular Formula: C11H12N2
• Molecular Weight: 172.23 g/mol

Description

“N,N-dimethylquinolin-6-amine” is a chemical compound. It has been widely used as the chromophore due to its excellent photophysical properties.

Chemical Reactions Analysis

“N,N-dimethylquinolin-6-amine” has been used in the detection of formaldehyde. With homoallylamine modification, the resulted FAP probe showed visible fluorimetric changes within 5 min and became equilibrium after 150 min reaction.

Future Directions

“N,N-dimethylquinolin-6-amine” has been used in the detection of formaldehyde, a well-known environmental pollutant and a disease-related biomarker. This suggests potential future directions in the development of sensitive and selective detection methods for formaldehyde quantification to evaluate environmental safety and health level.

Synthesis routes and methods

Procedure details

To a solution of quinolin-6-amine (666 mg, 4.62 mmol) in CH3OH (15 ml) was added 40% aqueous formaldehyde (1 ml), NaBH3CN (400 mg, 6.37 mmol) with stirring for 3 days at room temperature and diluted with water (150 ml), extracted with ethyl acetate (3×30 ml), dried over magnesium sulfate and concentrated in vacuo to give a residue, which was purified by a silica gel column chromatography with 5%-20% ethyl acetate in petroleum ether to give N,N-dimethylquinolin-6-amine as a solid (400 mg, 50%).